Cas no 217487-17-7 (Isoproturon-d6)

• Product Name: Isoproturon-d6
• CAS No: 217487-17-7
• MF: C₁₂H₁₈N₂O
• MW: 212.321093082428
• CID: 243432
• PubChem ID: 329754761
• Update Time: 2025-11-02

Isoproturon-d6 Chemical and Physical Properties

Names and Identifiers

• Urea,N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-, labeled with deuterium (9CI)
• ISOPROTURON
• Isoproturon-d6
• 3-(4-Isopropylphenyl)-1,1-dimethylurea-d6
• 3,3-di(?H?)methyl-1-[4-(propan-2-yl)phenyl]urea
• 3-(4-propan-2-ylphenyl)-1, 1-bis(trideuteriomethyl)urea
• 1007461-76-8
• Isoproturon D6 (dimethyl D6)
• N,N-Bis[(~2~H_3_)methyl]-N'-[4-(propan-2-yl)phenyl]urea
• 3-(4-propan-2-ylphenyl)-1,1-bis(trideuteriomethyl)urea
• J-014270
• Isoproturon D6 (dimethyl D6) 100 microg/mL in Acetone
• Isoproturon-d6, PESTANAL(R), analytical standard
• Isoproturon D6 (dimethyl D6) 1000 microg/mL in Acetonitrile
• DTXSID50583575
• 217487-17-7
• 2732873-54-8
• DA-54448
• N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-urea Deuterium;

• MDL： MFCD01632296
• Inchi： 1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3,4D3
• InChI Key： PUIYMUZLKQOUOZ-LIJFRPJRSA-N
• SMILES： O=C(N(C([2H])([2H])[2H])C([2H])([2H])[2H])NC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 212.18000
• Monoisotopic Mass: 212.179573678g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.97650

Isoproturon-d6 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H332-H351-H410
• Warning Statement： P201-P261-P273-P280-P304+P340+P312-P391
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 40-50/53
• Safety Instruction： 36/37-60-61
• Hazardous Material Identification：
• Risk Phrases：R40; R50/53

Additional information on Isoproturon-d6

Recent Advances in the Study of Isoproturon-d6 (CAS: 217487-17-7) in Chemical and Biomedical Research

Isoproturon-d6, a deuterated analog of the herbicide isoproturon (CAS: 34123-59-6), has gained significant attention in recent years due to its utility as an internal standard in analytical chemistry, particularly in environmental and biomedical research. The compound, with the CAS number 217487-17-7, is specifically designed for use in mass spectrometry (MS) and liquid chromatography-mass spectrometry (LC-MS) applications, where its stable isotopic labeling ensures accurate quantification of isoproturon and its metabolites in complex matrices. This research briefing provides an overview of the latest advancements and applications of Isoproturon-d6, highlighting its role in modern analytical methodologies and its implications for environmental monitoring and toxicological studies.

Recent studies have demonstrated the critical role of Isoproturon-d6 in the development of highly sensitive and selective analytical methods for detecting trace levels of isoproturon in environmental samples, such as soil, water, and agricultural products. For instance, a 2023 study published in the Journal of Chromatography A utilized Isoproturon-d6 as an internal standard to validate a novel LC-MS/MS method for the simultaneous quantification of isoproturon and its degradation products in groundwater. The study reported a detection limit of 0.1 ng/mL, underscoring the compound's importance in achieving high analytical precision. Furthermore, the use of Isoproturon-d6 has been extended to pharmacokinetic studies, where it aids in the accurate measurement of isoproturon levels in biological fluids, thereby facilitating a better understanding of its metabolic pathways and potential toxicological effects.

In addition to its analytical applications, Isoproturon-d6 has been employed in mechanistic studies to elucidate the environmental fate and transformation of isoproturon. A 2024 research article in Environmental Science & Technology investigated the photodegradation kinetics of isoproturon in aqueous solutions using Isoproturon-d6 as a tracer. The study revealed that the deuterated compound exhibited similar degradation behavior to its non-deuterated counterpart, confirming its suitability for tracking environmental processes. These findings have significant implications for the development of remediation strategies for isoproturon-contaminated ecosystems, as they provide insights into the compound's persistence and degradation pathways under various environmental conditions.

The synthesis and characterization of Isoproturon-d6 have also been the focus of recent research efforts. Advances in synthetic chemistry have enabled the production of high-purity Isoproturon-d6 with minimal isotopic impurities, as reported in a 2023 study published in Analytical and Bioanalytical Chemistry. The study highlighted the importance of rigorous quality control measures in the synthesis of deuterated standards, as even minor impurities can compromise the accuracy of analytical results. These developments have paved the way for the broader adoption of Isoproturon-d6 in both academic and industrial research settings, where the demand for reliable isotopic standards continues to grow.

Looking ahead, the applications of Isoproturon-d6 are expected to expand further, particularly in the fields of environmental toxicology and regulatory science. With increasing regulatory scrutiny on pesticide residues in food and water, the need for robust analytical methods and certified reference materials, such as Isoproturon-d6, will become even more pronounced. Future research directions may include the development of multi-residue methods that leverage Isoproturon-d6 for the simultaneous detection of multiple herbicides, as well as the exploration of its potential use in stable isotope probing (SIP) studies to track microbial degradation of isoproturon in soil ecosystems. As the scientific community continues to uncover new applications for this versatile compound, Isoproturon-d6 is poised to remain a cornerstone of analytical and environmental research for years to come.